Cas no 1803792-92-8 (Ethyl 4-cyano-3-fluoro-5-methoxybenzoate)

• Product Name: Ethyl 4-cyano-3-fluoro-5-methoxybenzoate
• CAS No: 1803792-92-8
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4956563
• Update Time: 2025-05-24

Ethyl 4-cyano-3-fluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-fluoro-5-methoxybenzoate

• Inchi： 1S/C11H10FNO3/c1-3-16-11(14)7-4-9(12)8(6-13)10(5-7)15-2/h4-5H,3H2,1-2H3
• InChI Key： FKIDSPJVUSTFNO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C(=O)OCC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-fluoro-5-methoxybenzoate

Recent Advances in the Study of Ethyl 4-cyano-3-fluoro-5-methoxybenzoate (CAS: 1803792-92-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyano-3-fluoro-5-methoxybenzoate (CAS: 1803792-92-8) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique substitution pattern featuring a cyano group, a fluorine atom, and a methoxy group on the benzoate scaffold, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in chemical biology and pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 4-cyano-3-fluoro-5-methoxybenzoate as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the fluorine atom at the 3-position enhances the binding affinity of the resulting inhibitors to the target protein, while the cyano group contributes to improved metabolic stability. The study reported a series of derivatives with nanomolar potency against BTK, a critical target in the treatment of B-cell malignancies and autoimmune diseases.

In the field of antimicrobial research, a team from the University of Cambridge recently utilized Ethyl 4-cyano-3-fluoro-5-methoxybenzoate as a precursor for the development of novel quinolone antibiotics. The fluorine substitution was found to significantly enhance the compounds' penetration through bacterial cell membranes, while the ester moiety allowed for facile derivatization. The resulting compounds exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, with minimal cytotoxicity against human cells.

Beyond its pharmaceutical applications, this compound has also found use in chemical biology as a fluorescent probe. Researchers at MIT developed a series of environment-sensitive fluorophores based on the Ethyl 4-cyano-3-fluoro-5-methoxybenzoate scaffold, taking advantage of its electron-withdrawing groups to tune the fluorescence properties. These probes demonstrated exceptional sensitivity to changes in local polarity and viscosity, making them valuable tools for studying protein dynamics and membrane organization in live cells.

The synthetic accessibility of Ethyl 4-cyano-3-fluoro-5-methoxybenzoate has been another focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that employs continuous flow chemistry to improve yield and reduce waste generation. This advancement addresses one of the key challenges in the industrial application of this compound, potentially lowering production costs for derivative pharmaceuticals.

Looking forward, the unique structural features of Ethyl 4-cyano-3-fluoro-5-methoxybenzoate continue to inspire new applications. Current research directions include its incorporation into covalent inhibitors targeting cysteine residues, development of PET radiotracers leveraging the fluorine atom, and design of supramolecular assemblies for drug delivery. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the discovery of next-generation therapeutics.